Cas no 2648934-77-2 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid)

• Product Name: (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid
• CAS No: 2648934-77-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6183679
• PubChem ID: 165877206
• Update Time: 2025-06-14

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid
• 2648934-77-2
• EN300-1512445
• (2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-9-25(27(32)33)29-26(31)16-18-10-3-8-15-24(18)30-28(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23-25H,2-3,8-10,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18?,24?,25-/m0/s1
• InChI Key： FEZGOKOFAMCZEP-VHNLKAGOSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(N[C@H](C(=O)O)CCC)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid

Recent Advances in the Study of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid (CAS: 2648934-77-2)

The compound (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid (CAS: 2648934-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylacetamido moiety makes it a valuable intermediate in the synthesis of complex peptides and bioactive molecules.

Recent studies have focused on the synthesis and optimization of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its reactivity and stability under various conditions, which is crucial for its application in large-scale pharmaceutical production.

One of the key findings from recent research is the compound's role in the synthesis of peptide-based therapeutics. Its ability to act as a building block for peptide chains has been leveraged in the development of novel drugs targeting diseases such as cancer and neurodegenerative disorders. The Fmoc group, in particular, provides a protective function during peptide synthesis, allowing for selective deprotection and subsequent coupling reactions. This has streamlined the production of complex peptides with high precision and efficiency.

In addition to its synthetic utility, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The compound's stability and compatibility with other reagents have also been a subject of investigation. Researchers have identified optimal conditions for its storage and handling to prevent degradation and ensure consistent performance in synthetic applications. These findings are particularly relevant for industrial-scale production, where reproducibility and quality control are paramount.

Looking ahead, the continued exploration of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid is expected to yield further insights into its applications and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development and integration into therapeutic pipelines. As the field of peptide-based drugs continues to expand, this compound is poised to play a pivotal role in advancing innovative treatments for a wide range of diseases.